Cas no 1233958-43-4 ((1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol)

• Product Name: (1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol
• CAS No: 1233958-43-4
• MF: C₁₂H₁₅FN₂O₃
• MW: 254.257506608963
• CID: 1026891
• PubChem ID: 53255584
• Update Time: 2025-06-08

(1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol
• (1R,4R)-4-((2-Fluoro-6-nitrophenyl)-amino)cyclohexanol
• 4-(2-fluoro-6-nitroanilino)cyclohexan-1-ol
• (1R,4R)-4-(2-Fluoro-6-nitrophenylamino)cyclohexanol
• 1233958-43-4
• SCHEMBL14314232
• AKOS015920439
• SCHEMBL14249826
• A890777
• KS-5466
• (1r,4r)-4-((2-fluoro-6-nitrophenyl)amino)cyclohexan-1-ol
• DTXSID90693167
• Cyclohexanol, 4-[(2-fluoro-6-nitrophenyl)amino]-, trans-

• MDL： MFCD14697980
• Inchi： 1S/C12H15FN2O3/c13-10-2-1-3-11(15(17)18)12(10)14-8-4-6-9(16)7-5-8/h1-3,8-9,14,16H,4-7H2
• InChI Key： DOCJRGFQFWNBLW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1NC1CCC(CC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.10700
• Monoisotopic Mass: 254.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.092 g/l) (25 º C),
• PSA: 78.08000
• LogP: 3.04550

Additional information on (1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol

Latest Research Insights on (1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol (CAS: 1233958-43-4) in Chemical Biology and Pharmaceutical Applications

The compound (1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol (CAS: 1233958-43-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the role of (1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol as a key intermediate in the synthesis of novel kinase inhibitors. The presence of the fluorine and nitro groups on the phenyl ring, combined with the stereospecific cyclohexanol backbone, confers selective binding properties to certain protein kinases implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating JAK-STAT pathways with improved selectivity profiles compared to earlier analogs.

Advanced spectroscopic techniques, including 2D NMR and X-ray crystallography, have been employed to characterize the compound's conformation and intermolecular interactions. These structural insights have facilitated the rational design of derivatives with enhanced pharmacokinetic properties. Notably, researchers have optimized the compound's solubility and metabolic stability through strategic modifications to the cyclohexanol moiety while preserving its high target affinity.

In vitro and in vivo pharmacological evaluations have revealed promising results. The compound exhibits nanomolar potency against specific cancer cell lines, particularly those with dysregulated tyrosine kinase activity. Recent animal studies suggest favorable blood-brain barrier penetration, opening potential applications in neurological disorders. However, researchers note the need for further optimization to address observed hepatotoxicity at higher doses in preclinical models.

The synthetic accessibility of 1233958-43-4 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that achieves >99% enantiomeric excess while reducing hazardous waste generation by 40% compared to traditional methods. This green chemistry approach enhances the compound's viability for scale-up production.

Ongoing research is exploring the compound's potential as a molecular probe for studying protein-protein interactions in cellular signaling pathways. Its fluorescent properties, derived from the nitroaromatic system, enable visualization techniques that complement its functional modulation capabilities. This dual functionality makes it particularly valuable for chemical biology applications beyond therapeutic development.

In conclusion, (1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol represents a versatile scaffold with multiple applications in drug discovery and biological research. While challenges remain in optimizing its safety profile, the compound's unique pharmacological characteristics and synthetic tractability position it as an important tool for future therapeutic innovation. Continued structure-activity relationship studies and formulation development are expected to further unlock its potential in the coming years.